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Compound of Interest

Compound Name: DCG04

Cat. No.: B15353079 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for the handling and disposal of DCG04, a potent, activity-based probe for cysteine

cathepsins. Adherence to these protocols is critical for ensuring personnel safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for DCG04 is not publicly available, its nature as a

laboratory chemical necessitates stringent safety precautions. Based on guidelines for similar

chemical compounds, the following PPE is mandatory when handling DCG04.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

glasses meeting EN166 or

OSHA 29 CFR 1910.133

standards.

Protects against splashes and

airborne particles.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile/butadiene rubber)

classified under EN 374 or

ASTM F1296.

Prevents skin contact and

potential absorption.

Body Protection Laboratory coat.

Protects against incidental

contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for operations

with a potential for aerosol

generation.

Minimizes inhalation exposure.

Operational and Handling Plan
A systematic approach to handling DCG04 is crucial to minimize exposure risk. The following

workflow outlines the key stages of handling, from preparation to post-experiment cleanup.
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Preparation

Handling & Use

Proceed to experiment

Disposal

After experiment completion

Decontamination & Cleanup

Final step

 

Waste Generation

Waste Collection

Final Disposal

Unused DCG04

Labeled Hazardous Waste Container

Contaminated Materials
(Gloves, Pipette Tips, etc.)

Licensed Disposal Facility

Follow institutional guidelines

Exposure Response Spill Response

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Spill Event

Evacuate Area

Secure Area

Notify EHS

Cleanup (if trained)
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To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive PPE and
Handling Protocols for DCG04]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15353079#personal-protective-equipment-for-
handling-dcg04]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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